Cas no 1803877-11-3 (6-Hydroxybenzo[d]oxazole-2-sulfonyl chloride)

• Product Name: 6-Hydroxybenzo[d]oxazole-2-sulfonyl chloride
• CAS No: 1803877-11-3
• MF: C₇H₄ClNO₄S
• MW: 233.628959655762
• CID: 4818774
• Update Time: 2025-10-25

6-Hydroxybenzo[d]oxazole-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxybenzo[d]oxazole-2-sulfonyl chloride

• Inchi： 1S/C7H4ClNO4S/c8-14(11,12)7-9-5-2-1-4(10)3-6(5)13-7/h1-3,10H
• InChI Key： DMRICHYVRWBESS-UHFFFAOYSA-N
• SMILES： ClS(C1=NC2C=CC(=CC=2O1)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 314
• XLogP3: 1.8
• Topological Polar Surface Area: 88.8

Additional information on 6-Hydroxybenzo[d]oxazole-2-sulfonyl chloride

6-Hydroxybenzo[d]oxazole-2-sulfonyl Chloride (CAS No. 1803877-11-3): An Overview and Recent Advances

6-Hydroxybenzo[d]oxazole-2-sulfonyl chloride (CAS No. 1803877-11-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, and recent advancements in its use in drug development.

Chemical Structure and Properties

6-Hydroxybenzo[d]oxazole-2-sulfonyl chloride is a white to off-white solid with a molecular formula of C₈H₅ClNO₄S and a molecular weight of 240.69 g/mol. The compound features a benzo[d]oxazole core with a hydroxyl group at the 6-position and a sulfonyl chloride functional group at the 2-position. These structural features contribute to its reactivity and potential utility in various chemical reactions.

The sulfonyl chloride group is highly reactive and can readily undergo nucleophilic substitution reactions, making it an excellent reagent for the synthesis of sulfonamides and other derivatives. The hydroxyl group adds further reactivity and can participate in esterification, etherification, and other reactions, expanding the compound's synthetic utility.

Synthesis Methods

The synthesis of 6-hydroxybenzo[d]oxazole-2-sulfonyl chloride typically involves several steps. One common approach is to start with 6-hydroxybenzo[d]oxazole, which can be synthesized from 2-amino-3-hydroxybenzoic acid through cyclization and oxidation reactions. The resulting 6-hydroxybenzo[d]oxazole is then converted to its corresponding sulfonyl chloride by treatment with thionyl chloride (SOCl₂) or another suitable chlorinating agent.

The reaction conditions, such as temperature, solvent, and reaction time, are crucial for achieving high yields and purity. Recent studies have explored the use of green chemistry principles to optimize these conditions, reducing environmental impact while maintaining efficiency.

Applications in Medicinal Chemistry

6-Hydroxybenzo[d]oxazole-2-sulfonyl chloride has gained attention in medicinal chemistry due to its potential as a building block for the synthesis of bioactive compounds. Sulfonamides derived from this compound have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer activities.

A recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of sulfonamide derivatives from 6-hydroxybenzo[d]oxazole-2-sulfonyl chloride. These derivatives were evaluated for their anti-inflammatory properties and demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in inflammation pathways.

In another study, researchers explored the use of 6-hydroxybenzo[d]oxazole-2-sulfonyl chloride-based compounds as potential anticancer agents. The synthesized sulfonamides exhibited selective cytotoxicity against several cancer cell lines, including breast cancer (MCF-7) and colon cancer (HCT-116) cells. Further investigations are underway to elucidate the mechanisms of action and optimize these compounds for clinical applications.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for clinical trials to evaluate the safety and efficacy of sulfonamide derivatives derived from 6-hydroxybenzo[d]oxazole-2-sulfonyl chloride. Early-phase clinical trials are currently underway to assess the pharmacokinetics, pharmacodynamics, and safety profiles of these compounds in human subjects.

Preliminary data from these trials have shown favorable outcomes, with no significant adverse effects reported at therapeutic doses. The ongoing trials aim to gather more comprehensive data to support further development and potential approval for clinical use.

In addition to its direct applications in drug development, 6-hydroxybenzo[d]oxazole-2-sulfonyl chloride has also been utilized as a tool compound in chemical biology research. Its reactivity and functional groups make it suitable for labeling and probing biological systems, providing insights into molecular interactions and pathways.

Conclusion

6-Hydroxybenzo[d]oxazole-2-sulfonyl chloride (CAS No. 1803877-11-3) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure enables it to serve as a versatile building block for the synthesis of bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new applications and optimize its use in drug development, highlighting its significance in advancing medical science.